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Compound of Interest

Compound Name: tert-Butylamine-d9Hydrobromide

Cat. No.: B586317 Get Quote

Technical Guide: tert-Butylamine-d9
Hydrobromide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of tert-Butylamine-d9

Hydrobromide, a deuterated isotopologue of tert-Butylamine Hydrobromide. This compound is

valuable in various research applications, including its use as an internal standard for

quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). The

incorporation of deuterium can also influence the pharmacokinetic and metabolic profiles of

drug molecules.

Core Molecular Information
tert-Butylamine-d9 Hydrobromide is the hydrobromide salt of the deuterated form of tert-

butylamine, where nine hydrogen atoms have been replaced by deuterium. This isotopic

labeling provides a distinct mass signature useful in tracer studies and metabolic research.

Chemical Structure and Properties
Below is a summary of the key chemical and physical properties of tert-Butylamine-d9

Hydrobromide.
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Property Value Source

Molecular Formula C₄H₂D₉N·HBr (or C₄H₁₂BrN) [1]

Molecular Weight 163.10 g/mol [1][2]

IUPAC Name

1,1,1,3,3,3-hexadeuterio-2-

(trideuteriomethyl)propan-2-

amine;hydrobromide

[1]

Parent Compound
tert-Butyl-d9-amine (PubChem

CID: 10534656)
[1]

Component Compounds
tert-Butyl-d9-amine, Hydrogen

Bromide
[1]

Synonyms

tert-Butyl-d9-amine

Hydrobromide, tert-

Butylammonium-d9 Bromide,

2-AMINO-2-METHYL-D3-

PROPANE-1,1,1,3,3,3-D6

HBR

[1]

Logical Relationship of Components
The following diagram illustrates the ionic interaction between the deuterated tert-

butylammonium cation and the bromide anion that constitutes tert-Butylamine-d9

Hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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